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Compound of Interest

Compound Name: Mao-B-IN-12

Cat. No.: B12409698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mao-B-IN-12 is a potent inhibitor of monoamine oxidase B (MAO-B), an enzyme of significant

interest in the fields of neurobiology and pharmacology.[1] MAO-B plays a crucial role in the

metabolism of key neurotransmitters, such as dopamine, and is implicated in the

pathophysiology of various neurodegenerative disorders, including Parkinson's disease.[1]

These application notes provide a detailed protocol for the preparation of a stock solution of

Mao-B-IN-12, essential for ensuring accurate and reproducible experimental results. The

following sections outline the chemical properties of Mao-B-IN-12, a step-by-step guide to

stock solution preparation, and important safety considerations.

Chemical Properties of Mao-B-IN-12
A comprehensive understanding of the physicochemical properties of Mao-B-IN-12 is

fundamental for its effective use in research. Key quantitative data are summarized in the table

below.
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Property Value Reference

Molecular Weight 358.47 g/mol [1]

Chemical Formula C₂₂H₃₀O₄ [1]

CAS Number 2394733-97-0 [1]

Reported IC₅₀ for MAO-B 1.3 µM [1]

Appearance Solid [2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Inferred from related

compounds[2][3]

Storage of Solid Refer to Certificate of Analysis [1]

Storage of Stock Solution
-20°C (short-term), -80°C

(long-term)

Inferred from related

compounds[2][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Mao-B-IN-12
This protocol describes the preparation of a 10 mM stock solution of Mao-B-IN-12 in dimethyl

sulfoxide (DMSO). It is critical to use high-purity reagents and sterile techniques to avoid

contamination.

Materials:

Mao-B-IN-12 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL or 2 mL), sterile

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Equilibration: Allow the vial of Mao-B-IN-12 powder and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of Mao-B-IN-12 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.58 mg of Mao-B-IN-12 (see calculation below).

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 358.47 g/mol = 0.00358 g = 3.58 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed Mao-B-IN-12. To prepare a 10 mM solution with 3.58 mg of the

compound, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary.[2]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for

short-term use (up to one month) or at -80°C for long-term storage (up to six months).[3]

Labeling: Clearly label each aliquot with the name of the compound, concentration, solvent,

date of preparation, and your initials.

Safety Precautions
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Researchers handling Mao-B-IN-12 and DMSO should adhere to standard laboratory safety

practices.

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.[4]

Work in a well-ventilated area, preferably a chemical fume hood, when handling the

powdered compound and DMSO.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it;

therefore, avoid direct skin contact.[4] In case of contact, wash the affected area immediately

with plenty of water.

Consult the Safety Data Sheet (SDS) for Mao-B-IN-12 and DMSO for comprehensive safety

information.[5]

Dispose of all waste materials in accordance with institutional and local regulations.
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Caption: Inhibition of MAO-B by Mao-B-IN-12 reduces dopamine metabolism and oxidative

stress.

Experimental Workflow for Stock Solution Preparation
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Caption: Step-by-step workflow for preparing a Mao-B-IN-12 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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